Cas no 40556-79-4 (Methyl 2-cyclohexylpropanoate)
Methyl 2-cyclohexylpropanoate structure
Product Name:Methyl 2-cyclohexylpropanoate
CAS No:40556-79-4
MF:C10H18O2
MW:170.248723506927
CID:2633090
PubChem ID:12294713
Update Time:2024-03-01
Methyl 2-cyclohexylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-cyclohexylpropionate
- methyl 2-cyclohexylpropanoate
- PITZXGQDFXAZIU-UHFFFAOYSA-N
- 2-cyclohexyl-propionic acid methyl ester
- Methyl 2-cyclohexylpropanoate
-
- Inchi： 1S/C10H18O2/c1-8(10(11)12-2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
- InChI Key： PITZXGQDFXAZIU-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)C1CCCCC1)=O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.4
Methyl 2-cyclohexylpropanoate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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